Cas no 868370-11-0 (N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide)

• Product Name: N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide
• CAS No: 868370-11-0
• MF: C₁₅H₁₈N₂OS
• MW: 274.381222248077
• CID: 5853858
• PubChem ID: 2150937
• Update Time: 2025-07-01

N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• FRKIAZILJJHNGO-NXVVXOECSA-N
• 868370-11-0
• F1814-0837
• (Z)-N-(3-ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• N-[(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]cyclopropanecarboxamide
• N-(3-Ethyl-5,7-dimethylbenzo[d]thiazol-2(3H)-ylidene)cyclopropanecarboxamide
• AKOS024611006
• N-(3-ethyl-5,7-dimethyl-1,3-benzothiazol-2-ylidene)cyclopropanecarboxamide
• N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide

• Inchi： 1S/C15H18N2OS/c1-4-17-12-8-9(2)7-10(3)13(12)19-15(17)16-14(18)11-5-6-11/h7-8,11H,4-6H2,1-3H3/b16-15-
• InChI Key： FRKIAZILJJHNGO-NXVVXOECSA-N
• SMILES： C1(C(/N=C2/N(CC)C3=CC(C)=CC(C)=C3S/2)=O)CC1

Computed Properties

• Exact Mass: 274.11398438g/mol
• Monoisotopic Mass: 274.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58Ų

Additional information on N-(2Z)-3-ethyl-5,7-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidenecyclopropanecarboxamide

N-(2Z)-3-Ethyl-5,7-Dimethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Cyclopropanecarboxamide: A Comprehensive Overview

The compound with CAS No. 868370-11-0, known as N-(2Z)-3-Ethyl-5,7-Dimethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Cyclopropanecarboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzothiazole moiety with a cyclopropane carboxamide group. The benzothiazole core is a well-known heterocyclic structure that exhibits interesting electronic properties, while the cyclopropane group introduces strain and reactivity that can be exploited in various chemical reactions.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its role in the synthesis of novel polymers and its application in drug delivery systems. The benzothiazole moiety has been shown to enhance the stability and bioavailability of certain pharmaceutical compounds, making it a valuable component in medicinal chemistry. Additionally, the cyclopropane group has been utilized in the design of strained molecules that exhibit unique catalytic properties.

One of the most intriguing aspects of this compound is its ability to undergo various photochemical reactions. Under specific conditions, the benzothiazole group can act as a photosensitizer, facilitating energy transfer processes that are crucial in photovoltaic applications. This property has led to investigations into its use in organic solar cells, where it could potentially improve efficiency and stability. Furthermore, the cyclopropane group's reactivity has been leveraged in click chemistry reactions, enabling the rapid construction of complex molecular architectures.

From a synthetic perspective, the preparation of N-(2Z)-3-Ethyl-5,7-Dimethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Cyclopropanecarboxamide involves a multi-step process that requires precise control over reaction conditions. The synthesis typically begins with the formation of the benzothiazole ring through condensation reactions between an amine and a thioamide derivative. Subsequent steps involve functionalization of the ring with ethyl and methyl substituents, followed by coupling with the cyclopropane carboxamide group using appropriate coupling agents.

The physical and chemical properties of this compound have been extensively studied. It exhibits a high degree of thermal stability, making it suitable for applications that require exposure to elevated temperatures. Its solubility profile has also been optimized through careful design of substituents on both the benzothiazole and cyclopropane moieties. These properties make it an attractive candidate for use in coatings and adhesives where durability and performance are critical.

Looking ahead, ongoing research is focused on expanding the scope of applications for this compound. One promising area is its use in bioconjugation chemistry, where its ability to form stable bonds with biomolecules could revolutionize diagnostic tools and therapeutic agents. Additionally, efforts are underway to explore its potential as a building block for supramolecular assemblies, which could lead to innovative materials with unprecedented functionality.

In conclusion, N-(2Z)-3-Ethyl-5,7-Dimethyl-2,3-Dihydro-1,3-Benzothiazol-2-Ylidene Cyclopropanecarboxamide represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and reactivity make it a valuable tool for chemists and materials scientists alike. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern technology and medicine.